Cas no 13033-21-1 (2,4,6-Octatriyn-1-ol)

2,4,6-Octatriyn-1-ol structure
2,4,6-Octatriyn-1-ol structure
Product Name:2,4,6-Octatriyn-1-ol
CAS No:13033-21-1
MF:C8H6O
MW:118.132642269135
CID:1225548
PubChem ID:11679812
Update Time:2025-04-20

2,4,6-Octatriyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Octatriyn-1-ol
    • Octa-2,4,6-triyn-1-ol
    • CHEBI:173439
    • 13033-21-1
    • DTXSID701315213
    • LMFA05000606
    • Inchi: 1S/C8H6O/c1-2-3-4-5-6-7-8-9/h9H,8H2,1H3
    • InChI Key: CDDRQTICNABTAT-UHFFFAOYSA-N
    • SMILES: CC#CC#CC#CCO

Computed Properties

  • Exact Mass: 118.04188
  • Monoisotopic Mass: 118.041864811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

2,4,6-Octatriyn-1-ol Related Literature

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